Cas no 1379369-22-8 (1-1-(3-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-methylphenyl)cyclopropylethan-1-ol
• CAS No: 1379369-22-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5840497
• PubChem ID: 83683149
• Update Time: 2025-06-08

1-1-(3-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-methyl-1-(3-methylphenyl)-
• 1-Cyclopropyl-1-(m-tolyl)ethan-1-ol
• 1-(1-(m-tolyl)cyclopropyl)ethan-1-ol
• 1-1-(3-methylphenyl)cyclopropylethan-1-ol

• Inchi： 1S/C12H16O/c1-9-4-3-5-11(8-9)12(6-7-12)10(2)13/h3-5,8,10,13H,6-7H2,1-2H3
• InChI Key： SDAJCERMEGLIHV-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=C(C)C=2)CC1)(O)C

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 273.8±9.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-1-(3-methylphenyl)cyclopropylethan-1-ol

Introduction to 1-1-(3-methylphenyl)cyclopropylethan-1-ol (CAS No. 1379369-22-8) and Its Emerging Applications in Chemical Biology

1-1-(3-methylphenyl)cyclopropylethan-1-ol, identified by the chemical identifier CAS No. 1379369-22-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework comprising a cyclopropyl group and a phenyl ring substituted with a methyl group, has garnered attention due to its potential biological activities and mechanistic insights into molecular interactions.

The structural motif of 1-1-(3-methylphenyl)cyclopropylethan-1-ol combines the rigidity of the cyclopropyl ring with the aromaticity of the phenyl ring, which is further modulated by the electron-donating methyl group. This combination not only influences the electronic properties of the molecule but also its spatial orientation, making it a versatile scaffold for designing novel bioactive compounds. The cyclopropyl group, in particular, is known for its ability to engage in favorable interactions with biological targets, often through van der Waals forces and hydrophobic effects, which can be exploited to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl moieties. The cyclopropyl ring is relatively rare in natural products but has been successfully incorporated into synthetic molecules due to its favorable steric and electronic properties. Studies have demonstrated that cyclopropyl-containing compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. The introduction of substituents such as methyl groups on the phenyl ring further fine-tunes these properties, making 1-1-(3-methylphenyl)cyclopropylethan-1-ol a promising candidate for further investigation.

One of the most compelling aspects of 1-1-(3-methylphenyl)cyclopropylethan-1-ol is its potential as a tool for understanding molecular recognition processes in biological systems. The combination of the cyclopropyl and phenyl groups provides a unique chemical signature that can be used to probe interactions with proteins, enzymes, and other biomolecules. For instance, computational studies have suggested that this compound may interact with specific amino acid residues in target proteins, potentially leading to insights into binding mechanisms and allosteric regulation.

Recent advancements in spectroscopic techniques and crystallographic methods have enabled researchers to gain detailed structural insights into how 1-1-(3-methylphenyl)cyclopropylethan-1-ol interacts with biological targets. These studies have revealed that the cyclopropyl group can adopt multiple conformations upon binding, which may contribute to the compound's ability to modulate biological pathways. Additionally, the phenyl ring with its methyl substitution appears to play a critical role in determining binding orientation and affinity.

The pharmacokinetic profile of 1-1-(3-methylphenyl)cyclopropylethan-1-ol is also of considerable interest. Preliminary studies suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which could facilitate its administration via multiple routes. Furthermore, its metabolic stability appears to be favorable for further development as a lead compound for drug discovery programs.

In conclusion, 1-1-(3-methylphenyl)cyclopropylethan-1-ol (CAS No. 1379369-22-8) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of structural features makes it an attractive scaffold for designing novel bioactive compounds. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and molecular biology studies.